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The table below summarizes the key physicochemical and solubility data for BVT-14225 from multiple

supplier specifications and scientific analyses [1] [2] [3].

Property Value / Condition Notes / Source

Molecular
Formula

C₁₆H₂₀ClN₃O₃S₂ [1] [2] [4]

Molecular
Weight

401.93 g/mol [1] [2] [5]

Solubility in
DMSO

≥ 100 mg/mL (≥ 248.80 mM) Hygroscopic; use newly opened DMSO [2] [3].

~27 mg/mL (~67.18 mM) Alternative supplier data point [1].

Solubility in
PBS

Not directly reported See "In Vivo Formulation" for PBS-containing
mixtures.

Storage -20°C (powder); -80°C (in
solvent)

Stock solutions are stable for 6 months to 2 years at
-80°C [2] [3] [4].
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Stock Solution Preparation (in DMSO)

Calculation: Determine the mass of BVT-14225 needed for your desired concentration. For example,
to make a 10 mM stock solution, dissolve 4.02 mg of the compound in 1 mL of DMSO to achieve a

concentration of 10 µmol/mL [2] [3].
Solubilization: Gently vortex the mixture until the solid is fully dissolved. If necessary, brief sonication

can be used to aid dissolution [5].
Aliquoting and Storage: Immediately aliquot the prepared stock solution into small, single-use vials

to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term stability (up to 2 years) [2]
[3].

Preparation of Working Solutions for In Vivo Studies

The following protocols, adapted from supplier recommendations, use sequential addition of solvents to

create clear solutions suitable for in vivo research [2] [3]. These formulations are for research purposes

only.

Formulation 1: Aqueous Solution with Surfactant This method yields a solution of ≥ 2.5 mg/mL (6.22

mM) [2] [3].

Prepare a saline solution (0.9% sodium chloride in ddH₂O).

In a vial, add 100 µL of a 25 mg/mL DMSO stock solution of BVT-14225.
Add 400 µL of PEG300 to the vial and mix evenly.

Add 50 µL of Tween-80 and mix evenly.
Finally, add 450 µL of the prepared saline to adjust the volume to 1 mL. The final solution should be

clear.

Formulation 2: Cyclodextrin-Based Aqueous Solution This method yields a solution of ≥ 2.5 mg/mL

(6.22 mM) [2] [3].

Prepare a 20% SBE-β-CD solution in saline. Dissolve 2 g of SBE-β-CD in 10 mL of saline and ensure

it is clear. This solution can be stored at 4°C for one week.
In a vial, add 100 µL of a 25 mg/mL DMSO stock solution of BVT-14225.

Add 900 µL of the 20% SBE-β-CD in saline solution and mix evenly.
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BVT-14225 is characterized as a potent and selective inhibitor of 11β-Hydroxysteroid dehydrogenase type

1 (11β-HSD1), with a reported half-maximal inhibitory concentration (IC₅₀) of 52 nM [1] [6] [2]. This

enzyme is responsible for the conversion of inactive cortisone to active cortisol within local tissues. As

illustrated below, by inhibiting 11β-HSD1, BVT-14225 reduces local cortisol levels, which is a mechanism

being investigated for its potential to improve metabolic parameters in conditions like type 2 diabetes and

obesity [2] [3].
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The cellular efficacy of BVT-14225 has been demonstrated in models such as HEK293 cells expressing

human 11β-HSD1, where it inhibited the conversion of cortisone to cortisol with an IC₅₀ of 28.4 nM [2].

Critical Notes for Researchers

Solvent Freshness: Due to the hygroscopic nature of DMSO, always use newly opened or properly
sealed containers to prevent water absorption, which can affect the solubility and stability of your

stock solutions [2].
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Solution Stability: While stock solutions in DMSO are stable when stored at -80°C, working solutions

for in vivo studies should be prepared fresh and used immediately on the same day to ensure
experimental consistency and compound integrity [2].

Research Use Only: The information and protocols provided are strictly for laboratory research use.
All products and data are labeled "Not for human use" [6] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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